![molecular formula C10H11NO B1609767 2-Methyl-1,4-dihydroisoquinolin-3(2H)-one CAS No. 6798-05-6](/img/structure/B1609767.png)
2-Methyl-1,4-dihydroisoquinolin-3(2H)-one
Overview
Description
2-Methyl-1,4-dihydroisoquinolin-3(2H)-one, also known as MIQO, is a chemical compound that has been of great interest to researchers due to its potential applications in the field of medicinal chemistry. MIQO is a heterocyclic compound that belongs to the family of isoquinolines, which are known for their diverse biological activities.
Scientific Research Applications
Synthesis Methodologies
2-Methyl-1,4-dihydroisoquinolin-3(2H)-one and its derivatives are primarily explored for their synthetic methodologies. Mujde et al. (2011) described a new method for preparing the 3,4-dihydroisoquinolin-1(2H)-one skeleton, which is integral to isoquinoline alkaloids (Mujde, Özcan, & Balcı, 2011). Similarly, Chen Zhan-guo (2008) investigated a new synthesis method for 2-benzyl-5-hydroxy-6-methoxy-3,4-dihydroisoquinolin-1(2H)-one, highlighting the adaptability of these compounds in synthetic chemistry (Chen Zhan-guo, 2008).
Stereochemical Studies
Collins et al. (1989) focused on the stereochemistry of 3,4-dihydroisoquinolin-1(2H)-ones. Their study provided insights into the stereochemical configurations of these compounds, which are crucial for understanding their chemical behavior (Collins, Janowski, & Prager, 1989).
Novel Syntheses and Functional Studies
Various studies have been conducted to synthesize novel derivatives of 2-Methyl-1,4-dihydroisoquinolin-3(2H)-one and study their properties. For instance, Zhang San-qi (2010) synthesized novel 2-substituted-3,4-dihydro-1(2H)-isoquinolinones and evaluated their vasodilatation activity (Zhang San-qi, 2010). Another study by Gittos et al. (1976) involved the intramolecular cyclisation of arylalkyl isothiocyanates to synthesize 1-substituted 3,4-dihydroisoquinolines (Gittos et al., 1976).
Alkaloid Isolation and Structure Elucidation
Elkhamlichi et al. (2017) isolated a new dihydroisoquinoline-N-oxide alkaloid from Calycotome villosa subsp. intermedia seeds, indicating the natural occurrence and potential biological significance of these compounds (Elkhamlichi et al., 2017).
Applications in Organic Synthesis
The compound and its derivatives have been explored in various organic synthesis applications. For example, Glossop (2007) described an alternative synthesis of 8-amino-2-methyl-3,4-dihydroisoquinolin-1-one, showcasing the compound's versatility in organic synthesis (Glossop, 2007).
Catalytic Synthesis
Xie et al. (2021) developed a rhodium(III)-catalyzed system for synthesizing3,4-dihydroisoquinolin-1(2H)-one, demonstrating the use of metal-catalyzed reactions in the synthesis of these compounds (Xie et al., 2021).
properties
IUPAC Name |
2-methyl-1,4-dihydroisoquinolin-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-11-7-9-5-3-2-4-8(9)6-10(11)12/h2-5H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVQVKXJHCXPXIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2=CC=CC=C2CC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10461163 | |
Record name | 2-Methyl-1,4-dihydroisoquinolin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10461163 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1,4-dihydroisoquinolin-3(2H)-one | |
CAS RN |
6798-05-6 | |
Record name | 2-Methyl-1,4-dihydroisoquinolin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10461163 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.